N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-phenylethanesulfonamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C18H19N3O4S/c22-18-9-8-16(17-7-4-13-25-17)20-21(18)12-11-19-26(23,24)14-10-15-5-2-1-3-6-15/h1-9,13,19H,10-12,14H2
• InChI Key: STPGSYHCRMTHGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCS(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-phenylethanesulfonamide, also known as Furosemide, is a diuretic drug that is commonly used to treat hypertension and edema. It was first synthesized in 1962 by the Swiss pharmaceutical company, Hoechst AG. Since its discovery, Furosemide has been widely studied for its pharmacological properties and its potential applications in scientific research.

Scientific Research Applications

Energetic Material Synthesis

The design and synthesis of energetic materials often leverage the assembly of diverse N-O building blocks. For instance, derivatives of furazan, including those with nitrogen-rich salts, have been fully characterized and evaluated for their potential as high-performance energetic materials. These compounds exhibit high density, moderate to good thermal stability, and excellent detonation properties, suggesting their suitability for use in energetic materials. Specifically, compounds with the highest calculated crystal density among N-oxide energetic compounds have been reported, demonstrating their potential in the field of energetic materials (Zhang & Shreeve, 2014).

Antimicrobial and Anti-inflammatory Applications

The synthesis of new compounds with furan-2-yl groups has been reported, showing significant antibacterial, antiurease, and antioxidant activities. These compounds have been evaluated for their effectiveness against various microbial strains, demonstrating their potential in antimicrobial applications (Sokmen et al., 2014). Additionally, novel derivatives containing the benzo[b]furan-2-ylmethyl group have been synthesized and tested for anti-inflammatory activity, showing good efficacy in vivo. These findings suggest the potential of such compounds in developing new anti-inflammatory drugs (Boukharsa et al., 2018).

Synthesis of Antimicrobial Compounds

Research has also focused on the synthesis of arylazopyrazole and pyrimidone clubbed heterocyclic compounds, further characterized for their antimicrobial activity. These studies highlight the capacity of furan-2-yl derivatives to serve as foundational structures for developing antimicrobial agents, which could lead to new treatments for bacterial and fungal infections (Sarvaiya et al., 2019).